N-(2,5-dimethoxyphenyl)-2-{[3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[3-(3,5-dimethylphenoxy)-4-oxochromen-7-yl]oxyacetamide
• InChI: InChI=1S/C27H25NO7/c1-16-9-17(2)11-20(10-16)35-25-14-34-24-13-19(5-7-21(24)27(25)30)33-15-26(29)28-22-12-18(31-3)6-8-23(22)32-4/h5-14H,15H2,1-4H3,(H,28,29)
• InChI Key: NQZHKEIFKJIXIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(=O)NC4=C(C=CC(=C4)OC)OC)C
• Molecular Formula: C27H25NO7
• Molecular Weight: 475.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-{[3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetamide is a useful research compound. Its molecular formula is C27H25NO7 and its molecular weight is 475.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 475.16310214 g/mol and the complexity rating of the compound is 761. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis Techniques

• Studies have demonstrated methods for synthesizing related compounds with complex molecular structures, highlighting the importance of structural analysis in understanding compound properties and potential applications. For example, the synthesis of capsaicinoids and their crystal structure analysis provides a basis for developing potent analgesic compounds (Park et al., 1995).

Antioxidant Activity

• Research into coumarin derivatives has revealed significant antioxidant activities. These studies suggest the potential of structurally similar compounds in combating oxidative stress, which is linked to various chronic diseases (Kadhum et al., 2011).

Anticancer Properties

• Novel coumarin derivatives have been synthesized and evaluated for their antitumor activity against different human cancer cell lines. This research underscores the potential therapeutic applications of complex organic compounds in oncology (Shi et al., 2020).

Fluorescent Probes for Environmental Analysis

• The development of fluorescent probes for sensitive detection of carbonyl compounds in water samples illustrates the application of organic compounds in environmental monitoring and analysis (Houdier et al., 2000).

Polymer Science and Material Engineering

• Research into polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators for the preparation of PMMA hybrid networks showcases the integration of organic compounds in developing advanced materials with improved thermal stability and robustness (Batibay et al., 2020).